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Compound of Interest

Compound Name: Pigment Yellow 176

Cat. No.: B570959 Get Quote

An In-Depth Technical Guide to Pigment Yellow
176
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pigment Yellow 176 (PY 176) is a high-performance organic pigment belonging to the

diarylide class of compounds. It is characterized by its brilliant, reddish-yellow hue and is widely

utilized in demanding applications such as offset printing inks, coatings, and plastics due to its

excellent lightfastness, heat stability, and solvent resistance. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, synthesis, and

analytical characterization of Pigment Yellow 176.

Chemical Structure and Identity
Pigment Yellow 176 is a complex disazo pigment. Its chemical structure arises from a mixed

coupling reaction, which can lead to variations in the precise molecular formula and weight

reported in the literature. The most commonly accepted representative structure and identifying

information are detailed below.

Table 1: Chemical Identification of Pigment Yellow 176
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Identifier Value

C.I. Name Pigment Yellow 176

C.I. Number 21103

CAS Number 90268-24-9[1]

Molecular Formula C₃₆H₃₃Cl₃N₆O₆[1]

Molecular Weight 752.04 g/mol [1]

Chemical Class Disazo (Diarylide)

Synonyms Permanent Yellow GRX, Fast Yellow GRX

The synthesis involves the tetrazotization of 4-(4-amino-3-chlorophenyl)-2-chlorobenzenamine,

which is then coupled with two different acetoacetanilide derivatives: N-(2,4-dimethylphenyl)-3-

oxobutanamide and N-(4-chloro-2,5-dimethoxyphenyl)-3-oxobutanamide. This mixed coupling

process results in a product that is a solid solution of different but closely related molecular

structures.

Reactants

Process Product

4-(4-amino-3-chlorophenyl)-2-chlorobenzenamine
(Tetrazotized)

Coupling ReactionN-(2,4-dimethylphenyl)-3-oxobutanamide

N-(4-chloro-2,5-dimethoxyphenyl)-3-oxobutanamide

Pigment Yellow 176
(Solid Solution)
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Synthesis Pathway of Pigment Yellow 176

Physicochemical and Fastness Properties
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Pigment Yellow 176 is valued for its robust performance characteristics. The following tables

summarize its key physical, chemical, and fastness properties.

Table 2: Physicochemical Properties of Pigment Yellow 176

Property Value

Appearance Brilliant yellow powder

Density 1.31 - 1.6 g/cm³

Oil Absorption 40-50 g/100g

pH Value 6.5 - 7.5

Heat Stability Up to 200 °C

Table 3: Fastness Properties of Pigment Yellow 176

Property Rating (1-8, 8=excellent)

Lightfastness (Full Shade) 6-7

Lightfastness (Reduced Shade) 6

Water Resistance 5

Ethanol Resistance 5

Ethyl Acetate Resistance 4

Xylene Resistance 4

Acid Resistance 5

Alkali Resistance 5

Experimental Protocols
Synthesis of Pigment Yellow 176
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The synthesis of diarylide pigments like PY 176 is a multi-step process involving diazotization

followed by a coupling reaction.

Synthesis Workflow

1. Diazotization:
- Dissolve 4-(4-amino-3-chlorophenyl)-2-chlorobenzenamine in HCl.

- Cool to 0-5 °C.
- Add NaNO₂ solution dropwise.

3. Coupling Reaction:
- Slowly add the diazonium salt solution to the coupling

  component solution at 0-10 °C with stirring.
- Maintain pH with a buffer (e.g., sodium acetate).

2. Preparation of Coupling Components:
- Dissolve N-(2,4-dimethylphenyl)-3-oxobutanamide and

  N-(4-chloro-2,5-dimethoxyphenyl)-3-oxobutanamide
  in an alkaline solution.

4. Isolation and Purification:
- Filter the precipitated pigment.

- Wash with water to remove salts.
- Reslurry in hot water or solvent to improve crystallinity.

5. Drying and Milling:
- Dry the pigment cake in an oven.
- Mill to the desired particle size.

Click to download full resolution via product page

General Synthesis Workflow for Pigment Yellow 176

Detailed Methodology:

Diazotization: A suspension of 4-(4-amino-3-chlorophenyl)-2-chlorobenzenamine is prepared

in dilute hydrochloric acid. The mixture is cooled to 0-5°C in an ice bath. A solution of sodium

nitrite is then added dropwise while maintaining the temperature below 5°C to form the

tetrazo salt.
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Coupling: A mixture of N-(2,4-dimethylphenyl)-3-oxobutanamide and N-(4-chloro-2,5-

dimethoxyphenyl)-3-oxobutanamide is dissolved in an aqueous alkaline solution. This

solution is then added to the diazonium salt solution under controlled temperature (0-10°C)

and pH conditions. The pH is typically maintained in the range of 4.0-6.0 using a buffer such

as sodium acetate to facilitate the coupling reaction.

Isolation and Purification: The resulting pigment precipitate is filtered and washed thoroughly

with water to remove any unreacted starting materials and inorganic salts. The filter cake

may be reslurried in hot water or an organic solvent and heated to improve the pigment's

crystallinity and fastness properties.

Drying and Milling: The purified pigment is dried in an oven and then mechanically milled to

achieve the desired particle size distribution for its intended application.

Property Evaluation Protocols
Lightfastness (ISO 105-B02):

Sample Preparation: A dispersion of Pigment Yellow 176 in a suitable binder (e.g., linseed

oil for ink testing) is prepared and applied to a substrate to form a uniform film.

Exposure: The prepared sample is exposed to a xenon arc lamp, which simulates natural

sunlight, under controlled conditions of temperature and humidity. A set of blue wool

standards (rated 1-8) is exposed simultaneously.

Evaluation: The fading of the pigment is periodically compared to the fading of the blue wool

standards. The lightfastness rating is the number of the blue wool standard that shows a

similar degree of fading.

Heat Stability (ISO 787-21):

Sample Preparation: The pigment is incorporated into a plastic resin (e.g., polyethylene) at a

specified concentration.

Testing: The pigmented plastic is subjected to a series of increasing temperatures for a

defined duration.
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Evaluation: The color change at each temperature is assessed visually or instrumentally. The

heat stability is reported as the maximum temperature at which no significant color change

occurs.

Solvent Resistance (ASTM D4752):

Sample Preparation: A coating containing Pigment Yellow 176 is applied to a panel and

cured.

Testing: A cloth saturated with a specific solvent (e.g., methyl ethyl ketone) is rubbed back

and forth over the coated surface with a specified pressure.

Evaluation: The number of double rubs required to expose the substrate is recorded as a

measure of the solvent resistance.

Analytical Characterization
A combination of spectroscopic and diffraction techniques is employed to characterize the

chemical structure and solid-state properties of Pigment Yellow 176.

Analytical Techniques

UV-Vis Spectroscopy:
- Determines λmax

- Assesses color strength and purity

FTIR Spectroscopy:
- Identifies functional groups (azo, amide, aromatic rings)

NMR Spectroscopy (¹H, ¹³C):
- Elucidates detailed molecular structure

X-Ray Diffraction (XRD):
- Determines crystal structure and polymorphism

Pigment Yellow 176

Click to download full resolution via product page

Analytical Characterization Workflow

UV-Visible Spectroscopy: In a suitable solvent, Pigment Yellow 176 is expected to exhibit

strong absorption in the visible region, with a maximum absorption wavelength (λmax)

characteristic of its yellow color.
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Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum will show characteristic

absorption bands for the N=N stretching of the azo group, C=O stretching of the amide and

keto groups, and various vibrations associated with the substituted aromatic rings.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can

provide detailed information about the molecular structure, although the low solubility of the

pigment can present challenges in obtaining high-resolution spectra.

X-Ray Diffraction (XRD): XRD analysis reveals the crystalline nature of the pigment powder.

The diffraction pattern can be used to identify the crystal phase and assess the degree of

crystallinity, which influences properties like opacity and dispersibility. A patent for a similar

diarylide yellow pigment reports characteristic X-ray diffraction pattern Bragg angles at 6.7°,

9.7°, 10.5°, 25.2°, and 26.9° (approximate 2Θ values, Cu Kα).

Toxicological and Environmental Profile
Diarylide yellow pigments, including Pigment Yellow 176, are generally considered to have a

low order of acute toxicity. Due to their very low solubility in water and biological media, they

are not readily absorbed by the body. However, under high temperatures (above 200°C), there

is a potential for thermal decomposition, which may release aromatic amines that could be of

toxicological concern.

Environmentally, Pigment Yellow 176 is not expected to be readily biodegradable. Its low

water solubility limits its mobility in aquatic environments. Regulatory assessments in various

regions have concluded that diarylide pigments do not pose a significant risk to the

environment under normal use conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b570959#pigment-yellow-176-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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